Cas no 1806839-73-5 (4-Amino-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetic acid)

• Product Name: 4-Amino-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetic acid
• CAS No: 1806839-73-5
• MF: C₉H₇F₅N₂O₂
• MW: 270.156099557877
• CID: 4858357
• Update Time: 2025-10-30

4-Amino-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C9H7F5N2O2/c10-8(11)5-6(15)3(1-4(17)18)2-16-7(5)9(12,13)14/h2,8H,1H2,(H2,15,16)(H,17,18)
• InChI Key： CJCSANGPGPFAKH-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=NC=C(CC(=O)O)C=1N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 1.2
• Topological Polar Surface Area: 76.2

Additional information on 4-Amino-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetic acid

4-Amino-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1806839-73-5): An Overview of a Promising Compound in Medicinal Chemistry

4-Amino-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1806839-73-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its complex and highly fluorinated structure, has shown promising activity in various biological assays, making it a valuable candidate for further research and development.

The chemical structure of 4-Amino-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetic acid is particularly noteworthy. The presence of the difluoromethyl and trifluoromethyl groups imparts significant electronic and steric effects, which can influence the compound's pharmacological properties. These fluorinated substituents are known to enhance the lipophilicity and metabolic stability of molecules, making them attractive for drug design.

Recent studies have explored the biological activities of 4-Amino-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetic acid. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a key enzyme implicated in cancer progression. The mechanism of action involves the selective binding to the active site of the enzyme, thereby disrupting its function and potentially leading to therapeutic benefits.

In addition to its enzymatic inhibition properties, 4-Amino-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetic acid has also been investigated for its anti-inflammatory effects. Inflammatory diseases, such as arthritis and inflammatory bowel disease, are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Research has shown that this compound can modulate the expression of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential as a therapeutic agent for managing inflammatory conditions.

The pharmacokinetic properties of 4-Amino-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetic acid have also been evaluated. Studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The high lipophilicity conferred by the fluorinated groups enhances its ability to cross biological membranes, while the presence of the carboxylic acid group contributes to its solubility and stability in physiological environments. These properties make it a promising candidate for oral administration and sustained drug delivery systems.

Clinical trials are currently underway to further assess the safety and efficacy of 4-Amino-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetic acid. Preliminary results from phase I trials have shown that it is well-tolerated at therapeutic doses with minimal adverse effects. These findings are encouraging and pave the way for more advanced clinical studies to evaluate its potential as a novel therapeutic agent.

In conclusion, 4-Amino-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1806839-73-5) represents a promising compound in medicinal chemistry with a wide range of potential applications. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing the treatment of various diseases.